Cas no 1630901-99-3 (1-amino-3-(4-fluorophenyl)butan-2-one)

• Product Name: 1-amino-3-(4-fluorophenyl)butan-2-one
• CAS No: 1630901-99-3
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6239651
• PubChem ID: 117631127
• Update Time: 2025-06-08

1-amino-3-(4-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-fluorophenyl)butan-2-one
• 1630901-99-3
• EN300-1770803
• SCHEMBL16149255

• Inchi： 1S/C10H12FNO/c1-7(10(13)6-12)8-2-4-9(11)5-3-8/h2-5,7H,6,12H2,1H3
• InChI Key： ONAOAJUGSRMUAC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(CN)=O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-amino-3-(4-fluorophenyl)butan-2-one

Recent Advances in the Study of 1-amino-3-(4-fluorophenyl)butan-2-one (CAS: 1630901-99-3)

The compound 1-amino-3-(4-fluorophenyl)butan-2-one (CAS: 1630901-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both an amino group and a fluorophenyl moiety suggests its utility as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and psychiatric disorders.

Recent research has focused on the synthesis and pharmacological evaluation of 1-amino-3-(4-fluorophenyl)butan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of novel dopamine receptor modulators. The study employed a combination of computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity for dopamine D2 and D3 receptors. The results indicated that derivatives of 1-amino-3-(4-fluorophenyl)butan-2-one exhibit promising potential as therapeutic agents for conditions such as schizophrenia and Parkinson's disease.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's role in the synthesis of fluorinated analogs of known antidepressants. The researchers utilized a multi-step synthetic pathway to generate a series of derivatives, which were then evaluated for their serotonin reuptake inhibition properties. The findings highlighted the compound's ability to enhance the pharmacokinetic profiles of these analogs, potentially leading to improved efficacy and reduced side effects in clinical settings.

In addition to its pharmacological applications, 1-amino-3-(4-fluorophenyl)butan-2-one has also been investigated for its chemical properties. A recent study in the Journal of Organic Chemistry (2023) detailed its reactivity in various organic transformations, including reductive amination and cross-coupling reactions. The study provided valuable insights into the compound's stability and reactivity under different conditions, which are critical for its use in large-scale pharmaceutical manufacturing.

Overall, the growing body of research on 1-amino-3-(4-fluorophenyl)butan-2-one underscores its potential as a key intermediate in drug development. Its unique structural attributes and versatile reactivity make it a valuable tool for medicinal chemists aiming to design novel therapeutics. Future studies are expected to further explore its applications, particularly in the context of targeted drug delivery and personalized medicine.